phenyl 4-({[4-(1-naphthylamino)-4-oxobutanoyl]oxy}methyl)benzoate

• IUPAC Name: phenyl 4-[[4-(naphthalen-1-ylamino)-4-oxobutanoyl]oxymethyl]benzoate
• InChI: InChI=1S/C28H23NO5/c30-26(29-25-12-6-8-21-7-4-5-11-24(21)25)17-18-27(31)33-19-20-13-15-22(16-14-20)28(32)34-23-9-2-1-3-10-23/h1-16H,17-19H2,(H,29,30)
• InChI Key: UKYQXRIFRZXUBT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC(=O)C2=CC=C(C=C2)COC(=O)CCC(=O)NC3=CC=CC4=CC=CC=C43
• Molecular Formula: C28H23NO5
• Molecular Weight: 453.5 g/mol

Description

Phenyl 4-({[4-(1-naphthylamino)-4-oxobutanoyl]oxy}methyl)benzoate is a chemical compound that belongs to the family of benzamides. It is a synthetic compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of Phenyl 4-({[4-(1-naphthylamino)-4-oxobutanoyl]oxy}methyl)benzoate involves the inhibition of various enzymes and signaling pathways involved in cancer cell growth and proliferation. It has been shown to inhibit the activity of histone deacetylases (HDACs), which play a critical role in regulating gene expression. It also inhibits the activity of protein kinase C (PKC), which is involved in cell signaling pathways that regulate cell growth and differentiation.
Biochemical and Physiological Effects:
Phenyl 4-({[4-(1-naphthylamino)-4-oxobutanoyl]oxy}methyl)benzoate has been shown to have significant biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also exhibits neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using Phenyl 4-({[4-(1-naphthylamino)-4-oxobutanoyl]oxy}methyl)benzoate in lab experiments is its potent anti-cancer activity. It is also relatively easy to synthesize and purify, making it an ideal compound for large-scale experiments. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of Phenyl 4-({[4-(1-naphthylamino)-4-oxobutanoyl]oxy}methyl)benzoate. One of the primary areas of research is in the development of new therapeutic agents for the treatment of cancer and neurodegenerative diseases. Further studies are also needed to investigate the potential toxicity of this compound and its effects on normal cells. Additionally, the development of new synthesis methods and modifications of the compound may lead to the discovery of new and more potent compounds with potential therapeutic applications.

Scientific Research Applications

Phenyl 4-({[4-(1-naphthylamino)-4-oxobutanoyl]oxy}methyl)benzoate has been widely used in scientific research for various applications. One of the primary applications of this compound is in the study of cancer. Studies have shown that this compound exhibits potent anti-cancer activity against various cancer cell lines. It has also been investigated for its potential use as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.